6-Hydroxy-2-morpholin-4-yl-1,3-diazinan-4-one

• Molecular Formula: C8H15N3O3
• Molecular Weight: 201.22 g/mol
• IUPAC Name: 6-hydroxy-2-morpholin-4-yl-1,3-diazinan-4-one
• InChI: InChI=1S/C8H15N3O3/c12-6-5-7(13)10-8(9-6)11-1-3-14-4-2-11/h6,8-9,12H,1-5H2,(H,10,13)
• InChI Key: XRPLXKDSXQSFDJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2NC(CC(=O)N2)O

Description

6-Hydroxy-2-morpholin-4-yl-1,3-diazinan-4-one is a chemical compound with a unique structure that includes a morpholine ring and a diazinane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Hydroxy-2-morpholin-4-yl-1,3-diazinan-4-one typically involves the reaction of morpholine with a suitable diazinane precursor under controlled conditions. The reaction conditions may include specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This could include continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

6-Hydroxy-2-morpholin-4-yl-1,3-diazinan-4-one can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The morpholine ring can undergo substitution reactions to introduce different functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions typically involve controlled temperatures and pH levels to ensure the desired reaction pathway.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can introduce various functional groups to the morpholine ring.

Scientific Research Applications

6-Hydroxy-2-morpholin-4-yl-1,3-diazinan-4-one has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Explored for its potential therapeutic effects, including antimicrobial and anticancer properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-Hydroxy-2-morpholin-4-yl-1,3-diazinan-4-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

4-Hydroxy-2-quinolones: These compounds have similar hydroxyl and nitrogen-containing ring structures and are known for their biological activities.

6-Ethoxy-4-N-(2-morpholin-4-ylethyl)-2-N-propan-2-yl-1,3,5-triazine-2,4-diamine: This compound shares the morpholine ring and has been studied for its herbicidal activity.

Uniqueness

6-Hydroxy-2-morpholin-4-yl-1,3-diazinan-4-one is unique due to its specific combination of the morpholine and diazinane rings, which may confer distinct chemical and biological properties compared to other similar compounds.

This detailed article provides a comprehensive overview of this compound, covering its preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds